5,7-Dichloro-2-(4-methoxybenzyl)-2H-pyrazolo[4,3-d]pyrimidine

• IUPAC Name: 5,7-dichloro-2-[(4-methoxyphenyl)methyl]pyrazolo[4,3-d]pyrimidine
• InChI: InChI=1S/C13H10Cl2N4O/c1-20-9-4-2-8(3-5-9)6-19-7-10-11(18-19)12(14)17-13(15)16-10/h2-5,7H,6H2,1H3
• InChI Key: RWFUASGPPLRSNQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2C=C3C(=N2)C(=NC(=N3)Cl)Cl
• Molecular Formula: C13H10Cl2N4O
• Molecular Weight: 309.15 g/mol

Description

5,7-Dichloro-2-(4-methoxybenzyl)-2H-pyrazolo[4,3-d]pyrimidine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action has been studied extensively.

Mechanism of Action

The mechanism of action of 5,7-Dichloro-2-(4-methoxybenzyl)-2H-pyrazolo[4,3-d]pyrimidine involves the inhibition of specific proteins involved in cell proliferation and survival. In cancer cells, this compound targets the PI3K/Akt/mTOR signaling pathway, which is essential for the growth and survival of cancer cells. By inhibiting this pathway, this compound induces apoptosis and inhibits the growth of cancer cells. In neuroscience, this compound modulates the activity of certain neurotransmitters such as serotonin and dopamine, which are involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer cells, this compound induces apoptosis and inhibits the growth of cancer cells by targeting specific proteins involved in cell proliferation and survival. In neuroscience, it has been reported to have anxiolytic and antidepressant effects by modulating the activity of certain neurotransmitters. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One of the advantages of 5,7-Dichloro-2-(4-methoxybenzyl)-2H-pyrazolo[4,3-d]pyrimidine is its potential applications in various fields such as cancer research, neuroscience, and drug discovery. This compound has been shown to have potent activity against cancer cells and to modulate the activity of certain neurotransmitters involved in the regulation of mood and behavior. However, one of the limitations of this compound is its potential toxicity and side effects, which need to be further studied and evaluated.

Future Directions

There are several future directions for the study of 5,7-Dichloro-2-(4-methoxybenzyl)-2H-pyrazolo[4,3-d]pyrimidine. One of the directions is the development of novel drugs based on this compound with improved efficacy and safety profiles. Another direction is the study of the potential applications of this compound in other fields such as immunology and infectious diseases. Furthermore, the biochemical and physiological effects of this compound need to be further studied and evaluated to fully understand its potential applications and limitations.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action has been studied extensively. Further studies are needed to fully understand the biochemical and physiological effects of this compound and its potential applications and limitations.

Scientific Research Applications

5,7-Dichloro-2-(4-methoxybenzyl)-2H-pyrazolo[4,3-d]pyrimidine has been studied extensively for its potential applications in various fields such as cancer research, neuroscience, and drug discovery. In cancer research, this compound has been shown to inhibit the growth of cancer cells by targeting specific proteins involved in cell proliferation and survival. In neuroscience, it has been reported to have anxiolytic and antidepressant effects by modulating the activity of certain neurotransmitters. In drug discovery, this compound has been used as a lead compound for the development of novel drugs with improved efficacy and safety profiles.